1-methyl-5-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine-3-carboxamide

• IUPAC Name: 1-methyl-5-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H20N2O2/c1-18-10-12(9-15(18)19)16(20)17-14-8-4-6-11-5-2-3-7-13(11)14/h2-3,5,7,12,14H,4,6,8-10H2,1H3,(H,17,20)
• InChI Key: HOFRDGAHCLHSHL-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CC1=O)C(=O)NC2CCCC3=CC=CC=C23
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

The compound “1-methyl-5-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine-3-carboxamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases.

Synthesis Analysis

While specific synthesis methods for this compound were not found, pyrrolidine derivatives can be synthesized through various methods, including ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The structure of this compound likely involves a pyrrolidine ring attached to a tetrahydronaphthalen-1-yl group and a carboxamide group. The exact 3D structure would depend on the stereochemistry of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on its exact structure. Pyrrolidine derivatives can participate in various chemical reactions, and their reactivity can be influenced by steric factors.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of a pyrrolidine ring could influence its solubility, stability, and reactivity.

Scientific Research Applications

1-methyl-5-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine-3-carboxamide has been used in a variety of scientific experiments. It has been used in studies of the pharmacology of the opioid system, as well as studies of the effects of various drugs on the central nervous system. It has also been used in studies of the physiological effects of various drugs on the cardiovascular system and in studies of the effects of various drugs on the immune system. In addition, this compound has been used in studies of the effects of various drugs on the gastrointestinal system and in studies of the effects of various drugs on the endocrine system.

Mechanism of Action

Target of Action

It is known that indole derivatives, which share a similar structure, bind with high affinity to multiple receptors . Similarly, pyrrolidine derivatives have shown nanomolar activity against CK1γ and CK1ε .

Mode of Action

It can be inferred from related compounds that it likely interacts with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Pharmacokinetics

It is known that the presence of the pyrrolidine ring in drug molecules contributes to the stereochemistry of the molecule and increases three-dimensional coverage due to the non-planarity of the ring . This could potentially influence the compound’s absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

Related compounds have shown a variety of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular level .

Advantages and Limitations for Lab Experiments

1-methyl-5-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine-3-carboxamide has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a wide range of effects on the body. However, it also has some limitations. For example, it is not as potent as some other compounds, and it has a relatively short duration of action.

Future Directions

The potential of 1-methyl-5-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine-3-carboxamide for therapeutic use is still being explored. Future research could focus on developing new methods for synthesizing this compound and exploring its effects on various physiological systems. In addition, further research could be conducted to determine the mechanisms of action of this compound and to develop new therapeutic applications. Finally, research could be conducted to investigate the potential for this compound to be used in the treatment of various diseases and disorders.

Synthesis Methods

1-methyl-5-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine-3-carboxamide can be synthesized using a variety of methods. The most common method is the condensation of 1-methyl-5-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidine-3-carboxylic acid and an appropriate amine. This reaction is typically carried out in aqueous solution at room temperature and yields this compound as the major product. Other methods of synthesis have been developed, such as the use of acid catalysts, the use of microwave irradiation, and the use of ionic liquids.